Cas no 1805315-55-2 (2-chloro-3-(difluoromethyl)-5-nitropyridine)

2-Chloro-3-(difluoromethyl)-5-nitropyridine is a halogenated pyridine derivative characterized by its unique substitution pattern, combining chloro, difluoromethyl, and nitro functional groups. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. The presence of electron-withdrawing groups enhances its reactivity in nucleophilic aromatic substitution reactions, enabling efficient derivatization. The difluoromethyl moiety contributes to improved metabolic stability and lipophilicity in target molecules. Its crystalline solid form ensures ease of handling and storage under standard conditions. The compound’s well-defined structure and high purity make it suitable for precision applications in research and industrial-scale synthesis.

2-chloro-3-(difluoromethyl)-5-nitropyridine structure

1805315-55-2 structure

Product Name:2-chloro-3-(difluoromethyl)-5-nitropyridine

CAS No:1805315-55-2

MF:C₆H₃ClF₂N₂O₂

MW:208.550

MDL:MFCD25478575

CID:2958162

PubChem ID:119006074

Update Time:2025-06-09

2-chloro-3-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 2-chloro-3-(difluoromethyl)-5-nitropyridine
- 1805315-55-2
- MDL： MFCD25478575
- Inchi： InChI=1S/C6H3ClF2N2O2/c7-5-4(6(8)9)1-3(2-10-5)11(12)13/h1-2,6H
- InChI Key： PXAGJPZBDIKUAQ-UHFFFAOYSA-N
- SMILES： C1=C(C=NC(=C1C(F)F)Cl)[N+](=O)[O-]

Computed Properties

Exact Mass: 207.9851114g/mol
Monoisotopic Mass: 207.9851114g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 58.7Å²

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